![molecular formula C17H19N3O B7570821 [2-(2-Methylphenyl)pyrrolidin-1-yl]-(2-methylpyrimidin-4-yl)methanone](/img/structure/B7570821.png)
[2-(2-Methylphenyl)pyrrolidin-1-yl]-(2-methylpyrimidin-4-yl)methanone
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Overview
Description
[2-(2-Methylphenyl)pyrrolidin-1-yl]-(2-methylpyrimidin-4-yl)methanone is a synthetic compound that belongs to the class of pyrrolidinyl-pyrimidine derivatives. It has received significant attention from the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry.
Mechanism of Action
The mechanism of action of [2-(2-Methylphenyl)pyrrolidin-1-yl]-(2-methylpyrimidin-4-yl)methanone involves the inhibition of various enzymes and receptors. For example, its inhibitory activity against acetylcholinesterase and butyrylcholinesterase leads to an increase in acetylcholine levels in the brain, which can improve cognitive function. Similarly, its inhibitory activity against monoamine oxidase A and serotonin transporter can increase the levels of neurotransmitters such as serotonin and dopamine, which can improve mood and alleviate depression.
Biochemical and physiological effects:
The biochemical and physiological effects of this compound depend on its specific inhibitory activity against enzymes and receptors. For example, its inhibitory activity against acetylcholinesterase and butyrylcholinesterase can improve cognitive function and memory, while its inhibitory activity against monoamine oxidase A and serotonin transporter can alleviate depression and improve mood.
Advantages and Limitations for Lab Experiments
The advantages of using [2-(2-Methylphenyl)pyrrolidin-1-yl]-(2-methylpyrimidin-4-yl)methanone in lab experiments include its potent inhibitory activity against various enzymes and receptors, which makes it a potential candidate for the treatment of various neurological disorders. However, its limitations include its potential toxicity and side effects, as well as the need for further studies to determine its safety and efficacy in humans.
Future Directions
For [2-(2-Methylphenyl)pyrrolidin-1-yl]-(2-methylpyrimidin-4-yl)methanone include further studies to determine its safety and efficacy in humans, as well as its potential applications in other fields such as biochemistry and pharmacology. Additionally, further studies are needed to determine its potential as a drug candidate for the treatment of various neurological disorders, including Alzheimer's disease, Parkinson's disease, and depression.
Synthesis Methods
The synthesis of [2-(2-Methylphenyl)pyrrolidin-1-yl]-(2-methylpyrimidin-4-yl)methanone involves the reaction of 2-methylpyrimidine-4-carboxylic acid with 2-(2-methylphenyl)pyrrolidine in the presence of a coupling reagent such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and a catalyst such as DMAP (4-dimethylaminopyridine). The resulting product is then purified by column chromatography to obtain the pure compound.
Scientific Research Applications
[2-(2-Methylphenyl)pyrrolidin-1-yl]-(2-methylpyrimidin-4-yl)methanone has been extensively studied for its potential applications in medicinal chemistry and pharmacology. It has been shown to exhibit potent inhibitory activity against various enzymes and receptors, including acetylcholinesterase, butyrylcholinesterase, monoamine oxidase A, and serotonin transporter. These activities make it a potential candidate for the treatment of various neurological disorders, including Alzheimer's disease, Parkinson's disease, and depression.
Properties
IUPAC Name |
[2-(2-methylphenyl)pyrrolidin-1-yl]-(2-methylpyrimidin-4-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19N3O/c1-12-6-3-4-7-14(12)16-8-5-11-20(16)17(21)15-9-10-18-13(2)19-15/h3-4,6-7,9-10,16H,5,8,11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PJTKLYGOBZTHPO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C2CCCN2C(=O)C3=NC(=NC=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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